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Photodiode Type /
Material

Key Parameter Value Context / Conditions
Source
(Citation)

SiC Avalanche
Photodiode (APD)

Development

Timeline

Prototypes by

mid-2024

Project period: 2023-

2025; for flame
detection

[1]

Perovskite with
ZnO:PFN
interlayer

Dark Current 2.1 x 10-8 A cm-2 At -1 V bias [2]

Noise

Background
6.5 x 10-14 A Hz-

1/2

At -0.1 V [2]

Specific

Detectivity (D*)
~1012 Jones In the visible range [2]

Cutoff Frequency

(f-3dB)

2.1 MHz Device area: 1.51 mm2 [2]

Shelf-life Stability Nearly

unchanged dark
current

After 570 days of aging [2]
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Photodiode Type /
Material

Key Parameter Value Context / Conditions
Source
(Citation)

Black Silicon
Photodiode

Responsivity &

Dark Current

Similar to

conventional
diodes

Stable across 175-1100

nm at various
temperatures

[3]

PIN Photodiode
(for PON)

Dark Current 1.35 nA Fabricated device [4]

External
Quantum

Efficiency

95.3% Fabricated device [4]

Junction Failure

Threshold

11 mA At 38 V and 190°C [4]

Experimental Factors and Methodologies

While direct protocols for recovery time were not available, the search results highlight several critical

factors and methodologies relevant to assessing photodiode stability:

Dark Current Measurement: This is a fundamental metric for photodiode performance and noise. As
shown in the table, it is typically measured under a specific reverse bias (e.g., -1 V) and tracked over

time to assess stability [2]. A low dark current, such as the 2.1 x 10-8 A cm-2 achieved in perovskite
devices, is crucial for a high signal-to-noise ratio [3] [2].

Stability and Lifetime Testing: This involves long-term monitoring of key parameters like dark
current or power conversion efficiency under various conditions.

Shelf-Life Testing: Devices are stored in a controlled environment (e.g., nitrogen glovebox,
dark conditions) and their performance is measured periodically over months or years, as

demonstrated by the 570-day stability test [2].
Operational Stability Testing: Devices are operated under continuous illumination or electrical

stress to simulate real-world use. One study on organic solar cells, which share similarities with
photodiodes, reported 91% of initial efficiency retained after seven months of outdoor operation

[5].
Interlayer Engineering: The choice and quality of charge transport layers are critical for stability.

Research shows that a hybrid interlayer of zinc oxide nanoparticles and a polymer (PFN) can
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significantly improve device reproducibility, reduce leakage current, and enhance long-term stability

by acting as a barrier against moisture and oxygen [2].
Failure Analysis: Studies on PIN photodiodes identify a threshold current for junction failure
(e.g., 11 mA at 190°C), which is attributed to crystal breakage from thermal heat or energetic carriers
[4]. This underscores the importance of operating photodiodes within their specified electrical and

thermal limits.

The following workflow outlines a general approach for conducting photodiode stability testing based on

these factors:
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Given the lack of direct information on ground-state recovery time, I suggest the following steps to find the

specific information you need:

Refine Your Search Terms: The term "ground-state recovery time" is more common in ultrafast
spectroscopy and physics. You may find more relevant data by searching for "carrier lifetime,"

"transient response," or "photodiode impulse response" in the context of material science.
Consult Specialized Literature: Explore academic databases for research on specific photodiode

materials (like SiC, perovskites, or black silicon) and combine them with terms like "transient
characterization," "recombination lifetime," or "ultrafast photodetectors."

Review Datasheets: The recovery time is a key parameter for photodiodes used in high-speed
applications. Carefully examining the "Switching Characteristics" or "Response Time" sections in

datasheets from major manufacturers can provide typical and maximum values.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no
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warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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